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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Undecen-1-ol is a valuable bifunctional molecule, featuring a terminal alkene and a primary
alcohol. The selective esterification of the hydroxyl group to form 10-undecenyl acetate is a
common transformation in organic synthesis. The resulting acetate is a useful intermediate in
the synthesis of polymers, fragrances, and pheromones. This application note provides a
detailed protocol for the efficient acetylation of 10-undecen-1-ol using acetic anhydride and
pyridine. The protocol is based on established methods for the acetylation of primary alcohols,
ensuring a high yield of the desired product.

Reaction Scheme

The esterification of 10-undecen-1-ol with acetic anhydride is catalyzed by pyridine, which acts
as a nucleophilic catalyst and a base to neutralize the acetic acid byproduct.

Materials and Methods

Reagents and Materials:
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Reagent/Material

Grade

Supplier

Notes

10-Undecen-1-ol

=298%

Commercially

Available

Commercially

Corrosive, handle with

Acetic Anhydride Reagent Grade )
Available care.
) Toxic and flammable,
o Commercially ]
Pyridine Anhydrous ] handle in a fume
Available
hood.
Dichloromethane Commercially
Anhydrous )
(DCM) Available
) Commercially
Diethyl Ether Reagent Grade )
Available
Commercially
Hexane HPLC Grade ]
Available
Commercially
Ethyl Acetate HPLC Grade ]
Available
Hydrochloric Acid )
1 M aqueous solution Prepared
(HCI)

To cite this document: BenchChem. [Application Notes and Protocols: Esterification of 10-

undecen-1-ol to its Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091539#protocol-for-the-esterification-of-10-
undecen-1-ol-to-its-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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